1-(2,6-dichlorobenzoyl)-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,6-dichlorobenzoyl)-4-ethylpiperazine, also known as DCPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. DCPP is a piperazine derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine is not fully understood. However, studies have shown that it exhibits its anticancer activity by inducing apoptosis in cancer cells. 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine has also been shown to inhibit the growth of various bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects
1-(2,6-dichlorobenzoyl)-4-ethylpiperazine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine has also been shown to have antimicrobial and antifungal activities. In addition, it has been shown to inhibit the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine in lab experiments is its potential to exhibit anticancer, antimicrobial, and antifungal activities. 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine has also been shown to have potential use as a dopamine D2 receptor antagonist, which could be useful in the treatment of various neurological disorders. However, one of the limitations of using 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine in lab experiments is its low yield, which can make it difficult to obtain sufficient quantities for testing.
Future Directions
For the study of 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine include further investigation of its potential use as a dopamine D2 receptor antagonist, optimization of the synthesis method, and exploration of its use in combination with other compounds for the treatment of various diseases.
Synthesis Methods
1-(2,6-dichlorobenzoyl)-4-ethylpiperazine can be synthesized using various methods, including the reaction of 1-(2,6-dichlorobenzoyl)piperazine with ethyl bromide in the presence of a base. Another method involves the reaction of 1-(2,6-dichlorobenzoyl)piperazine with ethyl iodide in the presence of a base and a solvent. The yield of 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine using these methods ranges from 40% to 70%.
Scientific Research Applications
1-(2,6-dichlorobenzoyl)-4-ethylpiperazine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, antimicrobial, and antifungal activities. 1-(2,6-dichlorobenzoyl)-4-ethylpiperazine has also been studied for its potential use as a dopamine D2 receptor antagonist, which could be useful in the treatment of various neurological disorders.
properties
IUPAC Name |
(2,6-dichlorophenyl)-(4-ethylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16Cl2N2O/c1-2-16-6-8-17(9-7-16)13(18)12-10(14)4-3-5-11(12)15/h3-5H,2,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTPNWWCIBRVUKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=C(C=CC=C2Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.